Cas no 1211540-83-8 (5-Bromo-4-methoxynicotinic acid)

• Product Name: 5-Bromo-4-methoxynicotinic acid
• CAS No: 1211540-83-8
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 4726715
• Update Time: 2025-05-20

5-Bromo-4-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methoxynicotinic acid
• 3-Pyridinecarboxylic acid, 5-bromo-4-methoxy-
• FCH1365639
• AX8310319

• Inchi： 1S/C7H6BrNO3/c1-12-6-4(7(10)11)2-9-3-5(6)8/h2-3H,1H3,(H,10,11)
• InChI Key： KRSNDPDZDPVVAR-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(=O)O)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Topological Polar Surface Area: 59.4

Additional information on 5-Bromo-4-methoxynicotinic acid

Introduction to 5-Bromo-4-methoxynicotinic Acid (CAS No: 1211540-83-8)

5-Bromo-4-methoxynicotinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential biological activities. With the CAS number 1211540-83-8, this compound is recognized for its role as a key intermediate in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring both bromine and methoxy substituents on a nicotinic acid backbone, makes it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The significance of 5-Bromo-4-methoxynicotinic acid lies in its ability to serve as a precursor for the development of drugs targeting a wide range of diseases. Recent studies have highlighted its potential in the design of inhibitors for enzymes involved in metabolic pathways, particularly those relevant to inflammation and cancer. The bromine atom at the 5-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which is crucial for further functionalization. Similarly, the methoxy group at the 4-position contributes to steric and electronic modulation, allowing for fine-tuning of biological activity.

In the realm of drug discovery, 5-Bromo-4-methoxynicotinic acid has been explored for its ability to interact with biological targets such as kinases and transcription factors. Preliminary in vitro studies suggest that derivatives of this compound exhibit inhibitory effects on certain protein kinases, which are overexpressed in tumor cells. This makes it a promising candidate for further investigation in oncology research. Additionally, the nicotinic acid core is well-documented for its role in modulating lipid metabolism and vascular function, suggesting additional therapeutic applications beyond cancer.

The synthesis of 5-Bromo-4-methoxynicotinic acid typically involves multi-step organic transformations starting from commercially available nicotinic acid derivatives. The introduction of the bromine substituent is commonly achieved through electrophilic aromatic substitution reactions, while the methoxy group is often incorporated via nucleophilic aromatic substitution or direct methylation techniques. These synthetic routes highlight the compound's accessibility and utility in industrial-scale production, ensuring its availability for large-scale pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of 5-Bromo-4-methoxynicotinic acid's reactivity and interaction profiles. Molecular modeling studies have predicted favorable binding affinities with various biological targets, providing a rational basis for designing more potent and selective drug candidates. These computational insights have accelerated the drug discovery process by allowing researchers to prioritize promising derivatives based on their predicted efficacy and safety profiles.

The pharmaceutical industry has taken note of 5-Bromo-4-methoxynicotinic acid's potential, leading to several ongoing clinical trials where it serves as a key intermediate in novel drug formulations. These trials aim to evaluate the compound's efficacy in treating conditions such as chronic inflammation and neurodegenerative disorders. The results from these trials are expected to provide critical insights into its therapeutic potential and pave the way for new treatment modalities.

Beyond its pharmaceutical applications, 5-Bromo-4-methoxynicotinic acid has found utility in agrochemical research as well. Its structural motifs are similar to those found in herbicides and fungicides, making it a valuable building block for developing environmentally sustainable crop protection agents. This dual functionality underscores the compound's broad applicability across multiple domains of chemical research.

The environmental impact of synthesizing and utilizing 5-Bromo-4-methoxynicotinic acid is also a subject of interest among researchers. Efforts are being made to develop greener synthetic methodologies that minimize waste and reduce energy consumption. These sustainable practices not only align with global environmental goals but also enhance cost-effectiveness in large-scale production processes.

In conclusion, 5-Bromo-4-methoxynicotinic acid (CAS No: 1211540-83-8) represents a significant advancement in chemical synthesis and drug development. Its unique structural features make it a versatile intermediate with applications spanning pharmaceuticals, agrochemicals, and material science. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.